Cas no 4964-38-9 (2,5-Diaminobenzoxazole)

• Product Name: 2,5-Diaminobenzoxazole
• CAS No: 4964-38-9
• MF: C₇H₇N₃O
• MW: 149.149980783463
• CID: 2709186
• PubChem ID: 46399
• Update Time: 2025-04-21

2,5-Diaminobenzoxazole Chemical and Physical Properties

Names and Identifiers

• AKOS006360243
• 2,5-Benzoxazolediamine
• SY130062
• 64037-26-9
• SCHEMBL6398262
• DTXSID80214047
• AC6531
• 4964-38-9
• BENZOXAZOLE, 2,5-DIAMINO-
• 1,3-benzoxazole-2,5-diamine
• DB-346501
• 2,5-Diaminobenzoxazol
• 2,5-Diaminobenzoxazole
• MFCD01664168

• Inchi： 1S/C7H7N3O/c8-4-1-2-6-5(3-4)10-7(9)11-6/h1-3H,8H2,(H2,9,10)
• InChI Key： KGVVXUNDDIZWEL-UHFFFAOYSA-N
• SMILES： O1C(N)=NC2C=C(C=CC1=2)N

Computed Properties

• Exact Mass: 149.059
• Monoisotopic Mass: 149.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 78.1A^2

Experimental Properties

• Density: 1.432
• Boiling Point: 380.2°Cat760mmHg
• Flash Point: 183.7°C